diethyl 1-(2-ethoxyphenyl)-1H-1,2,3-triazole-4,5-dicarboxylate

• IUPAC Name: diethyl 1-(2-ethoxyphenyl)triazole-4,5-dicarboxylate
• InChI: InChI=1S/C16H19N3O5/c1-4-22-12-10-8-7-9-11(12)19-14(16(21)24-6-3)13(17-18-19)15(20)23-5-2/h7-10H,4-6H2,1-3H3
• InChI Key: PPOIMLUIZPMJJT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1N2C(=C(N=N2)C(=O)OCC)C(=O)OCC
• Molecular Formula: C16H19N3O5
• Molecular Weight: 333.34 g/mol

Description

This compound is a derivative of 1H-1,2,3-triazole, which is a class of heterocyclic compounds. The 1H-1,2,3-triazole core is often found in pharmaceuticals and agrochemicals due to its ability to bind to various enzymes and receptors in biological systems. The ethoxyphenyl and carboxylate groups attached to the triazole ring could potentially alter the compound’s reactivity and biological activity.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the 1H-1,2,3-triazole ring, possibly through a [3+2] cycloaddition reaction, a common method for synthesizing triazoles. The ethoxyphenyl and carboxylate groups could be introduced through subsequent functional group transformations.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a 1H-1,2,3-triazole ring, which is a five-membered ring containing two nitrogen atoms and three carbon atoms. The ethoxyphenyl and carboxylate groups would be attached to this central ring.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the 1H-1,2,3-triazole ring and the ethoxyphenyl and carboxylate groups. The triazole ring is known to participate in various chemical reactions, including cycloadditions, substitutions, and rearrangements.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its specific structure and functional groups. For example, the presence of the ethoxyphenyl and carboxylate groups could impact the compound’s solubility, stability, and reactivity.

Scientific Research Applications

Antiviral Activity

• Researchers have explored indole derivatives as potential antiviral agents. . .

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its specific structure and functional groups. Compounds containing a 1H-1,2,3-triazole ring are known to interact with various enzymes and receptors.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and functional groups. It’s important to handle all chemicals with appropriate safety precautions.